Cas no 2137771-67-4 (1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-5-methyl-)

1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-5-methyl-, is a versatile pyrazole derivative featuring a hydroxymethyl group at the 4-position and an aminoethyl substituent at the α-carbon. This compound is of interest in medicinal and synthetic chemistry due to its bifunctional structure, which combines a reactive amine group with a polar alcohol moiety, facilitating further derivatization or coordination. The ethyl and methyl substitutions enhance steric and electronic tuning, making it suitable for applications in ligand design or as a building block for heterocyclic frameworks. Its balanced hydrophilicity and structural flexibility contribute to its utility in drug discovery and material science research.

1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-5-methyl- structure

2137771-67-4 structure

Product Name:1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-5-methyl-

CAS No:2137771-67-4

MF:C₉H₁₇N₃O

MW:183.250781774521

CID:5279210

PubChem ID:165445123

Update Time:2025-06-06

1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-5-methyl-
- 2137771-67-4
- 3-amino-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propan-1-ol
- EN300-684246
- Inchi： 1S/C9H17N3O/c1-3-12-7(2)8(6-11-12)9(13)4-5-10/h6,9,13H,3-5,10H2,1-2H3
- InChI Key： FHJMBOHPRMUPHD-UHFFFAOYSA-N
- SMILES： OC(CCN)C1C=NN(CC)C=1C

Computed Properties

Exact Mass: 183.137162174g/mol
Monoisotopic Mass: 183.137162174g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 64.1Å²

1H-Pyrazole-4-methanol, α-(2-aminoethyl)-1-ethyl-5-methyl- Pricemore >>

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Enamine	EN300-684246-0.05g	3-amino-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propan-1-ol	2137771-67-4	0.05g	$924.0	2023-03-10
Enamine	EN300-684246-0.1g	3-amino-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propan-1-ol	2137771-67-4	0.1g	$968.0	2023-03-10
Enamine	EN300-684246-0.25g	3-amino-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propan-1-ol	2137771-67-4	0.25g	$1012.0	2023-03-10
Enamine	EN300-684246-0.5g	3-amino-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propan-1-ol	2137771-67-4	0.5g	$1056.0	2023-03-10
Enamine	EN300-684246-1.0g	3-amino-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propan-1-ol	2137771-67-4	1g	$0.0	2023-06-07
Enamine	EN300-684246-2.5g	3-amino-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propan-1-ol	2137771-67-4	2.5g	$2155.0	2023-03-10
Enamine	EN300-684246-5.0g	3-amino-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propan-1-ol	2137771-67-4	5.0g	$3189.0	2023-03-10
Enamine	EN300-684246-10.0g	3-amino-1-(1-ethyl-5-methyl-1H-pyrazol-4-yl)propan-1-ol	2137771-67-4	10.0g	$4729.0	2023-03-10